N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide

• IUPAC Name: N-[3-[3-(dimethylamino)-3-oxopropyl]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-21(2)17(22)11-6-13-4-3-5-16(12-13)20-18(23)14-7-9-15(19)10-8-14/h3-5,7-10,12H,6,11H2,1-2H3,(H,20,23)
• InChI Key: RASJGXHIPAYGHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide, also known as DAA-1106, is a chemical compound that belongs to the benzamide class of drugs. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including neuroscience, cancer research, and drug development.

Mechanism of Action

The mechanism of action of N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide involves its binding to the peripheral benzodiazepine receptor (PBR) and the translocator protein (TSPO). This binding leads to the activation of various signaling pathways that regulate neuroinflammation and neurodegeneration. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in the regulation of cell proliferation and apoptosis, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide has been shown to have various biochemical and physiological effects. In the field of neuroscience, this compound has been shown to reduce neuroinflammation and neurodegeneration, leading to the improvement of cognitive function. Additionally, this compound has been shown to have anxiolytic and antidepressant effects.
In the field of cancer research, N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide has been shown to induce apoptosis and inhibit cell proliferation, leading to the inhibition of cancer cell growth. Additionally, this compound has been shown to have antiangiogenic effects, making it a potential candidate for the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for the peripheral benzodiazepine receptor (PBR) and the translocator protein (TSPO), making it a useful tool for the study of these proteins. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments.
One of the limitations of using N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide in lab experiments is its limited solubility in water. This can make it difficult to prepare solutions of this compound for use in experiments. Additionally, this compound has a short half-life, making it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide. One potential direction is the development of drugs that target the peripheral benzodiazepine receptor (PBR) and the translocator protein (TSPO) for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has potential applications in the development of anticancer drugs. Further research is needed to determine the full extent of its anticancer properties and to develop drugs based on this compound.
Another potential direction for future research is the study of the long-term effects of N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide. This compound has a short half-life, and its long-term effects are not well understood. Further research is needed to determine the potential risks associated with the long-term use of this compound.
Conclusion:
N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been extensively studied for its potential applications in the treatment of neurodegenerative diseases and cancer. Further research is needed to determine the full extent of its properties and to develop drugs based on this compound.

Synthesis Methods

The synthesis of N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide involves several steps. The first step is the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The second step involves the reaction of 3-(dimethylamino)-3-oxopropylamine with 4-fluorobenzoyl chloride to form N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide. This compound can be purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide has been extensively studied for its potential applications in various fields of research. In the field of neuroscience, this compound has been shown to bind to the peripheral benzodiazepine receptor (PBR) and the translocator protein (TSPO), which are involved in the regulation of neuroinflammation and neurodegeneration. This makes it a potential candidate for the development of drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In the field of cancer research, N-{3-[3-(dimethylamino)-3-oxopropyl]phenyl}-4-fluorobenzamide has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. This compound acts by inducing apoptosis and inhibiting cell proliferation, making it a potential candidate for the development of anticancer drugs.